Methyl 2-[(cyanoacetyl)amino]-4-ethyl-5-methylthiophene-3-carboxylate

• IUPAC Name: methyl 2-[(2-cyanoacetyl)amino]-4-ethyl-5-methylthiophene-3-carboxylate
• InChI: InChI=1S/C12H14N2O3S/c1-4-8-7(2)18-11(10(8)12(16)17-3)14-9(15)5-6-13/h4-5H2,1-3H3,(H,14,15)
• InChI Key: WSRWVTILTMZNLG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(SC(=C1C(=O)OC)NC(=O)CC#N)C
• Molecular Formula: C12H14N2O3S
• Molecular Weight: 266.32 g/mol

Description

“Methyl 2-[(cyanoacetyl)amino]-4-ethyl-5-methylthiophene-3-carboxylate” is a chemical compound with the molecular formula C12H14N2O3S and a molecular weight of 266.32. It is used for proteomics research.

Synthesis Analysis

The synthesis of cyanoacetamides, such as “Methyl 2-[(cyanoacetyl)amino]-4-ethyl-5-methylthiophene-3-carboxylate”, can be carried out in several ways. The most versatile and economical method involves the treatment of various substituted aryl or heteryl amines with alkyl cyanoacetates, using different reaction conditions to yield cyanoacetamide derivatives. For example, the direct treatment of different amines with methyl cyanoacetate without solvent at room temperature can afford the target N-substituted cyanoacetamide compounds.

Molecular Structure Analysis

The molecular structure of “Methyl 2-[(cyanoacetyl)amino]-4-ethyl-5-methylthiophene-3-carboxylate” can be represented by the SMILES notation: CCC1=C(SC(=C1C(=O)OC)NC(=O)CC#N)C.

Chemical Reactions Analysis

Cyanoacetamide-N-derivatives are considered one of the most important precursors for heterocyclic synthesis. They are utilized extensively as reactants where the carbonyl and the cyano functions of these compounds are suitably situated to enable reactions with common bidentate reagents to form a variety of heterocyclic compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of “Methyl 2-[(cyanoacetyl)amino]-4-ethyl-5-methylthiophene-3-carboxylate” include a molecular weight of 266.32 and a molecular formula of C12H14N2O3S.

Scientific Research Applications

Synthesis and Characterization

Methyl 2-[(cyanoacetyl)amino]-4-ethyl-5-methylthiophene-3-carboxylate and its derivatives are primarily used in the synthesis and characterization of novel compounds with potential applications in various fields including materials science and pharmaceuticals. The Gewald reaction, a notable method for synthesizing thiophene derivatives, has been employed to produce compounds with unique fluorescence properties and potential antimicrobial activities. For instance, ethyl 5-acetyl-2-amino-4-methylthiophene-3-carboxylate exhibits novel fluorescence properties, highlighting its potential in material science applications (Guo Pusheng, 2009). Furthermore, the synthesis of bifunctional thiophene derivatives has demonstrated antimicrobial properties, indicating potential applications in developing new antimicrobial agents (A. Abu‐Hashem, K. Abu-Zied, M. El-Shehry, 2011).

Application in Dyeing and Fabrics

Additionally, these compounds have found applications in the textile industry, particularly in the development of disperse dyes for polyester fibers. Research on novel heterocyclic disperse dyes with thiophene moiety has shown promising results in dyeing polyester fabrics, offering a range of colors with very good fastness properties (O. Iyun, K. Bello, O. Abayeh, A. Jauro, F. Shode, 2015). Metal complexation of synthesized disperse dyes derived from thiophene with metals such as copper, cobalt, and zinc has also been explored to enhance dyeing performance on polyester and nylon fabrics (Isaac Oluwatobi Abolude, Kasali Ademola Bello, Peter Obinna Nkeonye, A. Giwa, 2021).

Safety And Hazards

This compound is intended for research use only and is not intended for diagnostic or therapeutic use. For safety information, please refer to the Safety Data Sheet (SDS) provided by the manufacturer.

Future Directions

The main objective of the present survey is to provide a comprehensive account of the synthetic utility of N-aryl and/or heteryl cyanoacetamides in building various organic heterocycles, and to highlight their potential in evolving better chemotherapeutic agents.